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Compound of Interest

Compound Name: Propane-1,2,3-triyl tritricosanoate

Cat. No.: B046273

An In-Depth Technical Guide to Glycerol Tritricosanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the core physicochemical
properties of Glycerol Tritricosanoate, its applications in experimental research, and a
generalized protocol for its use as an internal standard.

Core Physicochemical Properties

Glycerol Tritricosanoate, also known as Tritricosanoin, is a triacylglycerol containing three units
of tricosanoic acid.[1][2] It is a well-characterized lipid used in various research applications.[1]

[2]

Quantitative Data Summary

The fundamental properties of Glycerol Tritricosanoate are summarized in the table below for
easy reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b046273?utm_src=pdf-interest
https://www.caymanchem.com/product/26929/1-2-3-tritricosanoyl-glycerol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1128497.htm
https://www.caymanchem.com/product/26929/1-2-3-tritricosanoyl-glycerol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1128497.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value References

Molecular Formula C72H14006 [11[3]

_ 1101.9 g/mol (also cited as
Molecular Weight [1][3]
1101.88 and 1101.8784)

CAS Number 86850-72-8 [1]I3]
Purity >98% [11[3]
Formulation A solid [1][3]

1,2,3-Tritricosanoyl Glycerol,
Synonyms TG(23:0/23:0/23:0), [11[3]
Tritricosanoin

Experimental Applications and Protocols

Glycerol Tritricosanoate serves as a critical internal standard in the quantitative analysis of fatty
acids within complex biological samples.[1][2] Specifically, it has been utilized for the
guantification of fatty acids in the triglyceride component of human aortic endothelial cells.[1][2]

Generalized Experimental Protocol: Use as an Internal
Standard

The following outlines a generalized workflow for using Glycerol Tritricosanoate as an internal
standard in lipidomic analysis, typically performed using techniques like Gas Chromatography-
Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Objective: To accurately quantify the amount of specific fatty acids in a biological sample.

Principle: An internal standard (IS) is a compound added to a sample in a known concentration
to facilitate the quantification of the analyte of interest. The IS should be chemically similar to
the analyte but not naturally present in the sample. Glycerol Tritricosanoate is suitable for this
purpose in lipid analysis due to its high molecular weight and structural similarity to
endogenous triglycerides.

Methodology:
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Sample Preparation:

o Homogenize the biological sample (e.g., cells, tissue) in a suitable solvent to extract lipids.
o Perform a lipid extraction using a standard method such as Folch or Bligh-Dyer.

Internal Standard Spiking:

o Prepare a stock solution of Glycerol Tritricosanoate of a known high concentration.

o Add a precise and known amount of the Glycerol Tritricosanoate stock solution to the
extracted lipid sample.

Derivatization (for GC-MS):

o Transesterify the triglycerides in the sample (including the internal standard) to fatty acid
methyl esters (FAMES) using a reagent like boron trifluoride in methanol. This step makes
the fatty acids volatile for GC analysis.

Instrumental Analysis:
o Inject the derivatized sample into the GC-MS or LC-MS system.
o Develop a chromatographic method to separate the different FAMEs.

o The mass spectrometer will detect and quantify the ions corresponding to each FAME and
the internal standard.

Data Analysis:

o

Identify the peaks corresponding to the analytes and the internal standard based on their
retention times and mass spectra.

o

Calculate the peak area for each analyte and the internal standard.

[¢]

Determine the response factor (RF) for each analyte relative to the internal standard using
a calibration curve.
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o Quantify the amount of each fatty acid in the original sample using the following
relationship:

» (Concentration of Analyte) = (Peak Area of Analyte / Peak Area of IS) * (Concentration
of IS/ RF)

Visualized Workflow

The following diagram illustrates the logical workflow of using Glycerol Tritricosanoate as an
internal standard in a typical quantitative lipid analysis experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b046273?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/26929/1-2-3-tritricosanoyl-glycerol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1128497.htm
https://www.bioscience.co.uk/product~967601
https://www.benchchem.com/product/b046273#glycerol-tritricosanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b046273#glycerol-tritricosanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b046273#glycerol-tritricosanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b046273#glycerol-tritricosanoate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046273?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

